N-(3,4-dimethylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O2/c1-15-6-9-18(10-7-15)14-24-12-4-5-20(22(24)26)21(25)23-19-11-8-16(2)17(3)13-19/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key: YIYKNYRJWQLSDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 946221-17-6

Description

N-(3,4-dimethylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O2 and its molecular weight is 346.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in synthetic chemistry has led to the development of various methods for synthesizing dihydropyridine derivatives, which are structurally related to the compound of interest. For instance, a study by Baškovč et al. (2012) describes a diversity-oriented synthesis approach for 1-substituted 4-aryl-6-oxo-1,6-dihydropyridine-3-carboxamides. This method involves transforming dimethyl 2-((dimethylamino)methylidene)-3-oxopentanedioate with primary amines to yield a library of dihydropyridine derivatives, showcasing the compound's versatility in generating pharmacologically relevant structures Baškovč et al., 2012.

Biological Activity and Potential Therapeutic Uses

Dihydropyridine derivatives exhibit a range of biological activities, which makes them of interest in the development of new therapeutic agents. For example, Deady et al. (2003) synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines, which showed potent cytotoxic activities against various cancer cell lines, suggesting the potential for such compounds in cancer therapy Deady et al., 2003.

Antimicrobial and Antifungal Applications

Another study by El-Sehrawi et al. (2015) focused on synthesizing novel derivatives of 6-oxo-pyridine-3-carboxamide to evaluate their antimicrobial and antifungal properties. Their findings indicated that certain derivatives displayed broad-spectrum antibacterial activity comparable to standard antibiotics, highlighting the potential of dihydropyridine derivatives in addressing drug-resistant bacterial infections El-Sehrawi et al., 2015.